Cas no 591760-20-2 (4-(4-CARBOETHOXYPHENYL)-1-BUTENE)
591760-20-2 structure
Product Name:4-(4-CARBOETHOXYPHENYL)-1-BUTENE
CAS No:591760-20-2
MF:C13H16O2
MW:204.264944076538
MDL:MFCD01319583
CID:1004712
PubChem ID:24721805
Update Time:2025-04-20
4-(4-CARBOETHOXYPHENYL)-1-BUTENE Chemical and Physical Properties
Names and Identifiers
-
- 4-(4-CARBOETHOXYPHENYL)-1-BUTENE
- LogP
- 591760-20-2
- AKOS016016784
- ethyl 4-but-3-enylbenzoate
- Ethyl 4-(but-3-en-1-yl)benzoate
- DTXSID80641157
- MFCD01319583
- DB-366848
-
- MDL: MFCD01319583
- Inchi: 1S/C13H16O2/c1-3-5-6-11-7-9-12(10-8-11)13(14)15-4-2/h3,7-10H,1,4-6H2,2H3
- InChI Key: FAJWUEHSSKQPAZ-UHFFFAOYSA-N
- SMILES: O(CC)C(C1C=CC(=CC=1)CCC=C)=O
Computed Properties
- Exact Mass: 204.11508
- Monoisotopic Mass: 204.115029749g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 6
- Complexity: 203
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4
- Topological Polar Surface Area: 26.3Ų
Experimental Properties
- Density: 0.997
- Boiling Point: 288.2°C at 760 mmHg
- Flash Point: 129.1°C
- Refractive Index: 1.509
- PSA: 26.3
- LogP: 2.98190
4-(4-CARBOETHOXYPHENYL)-1-BUTENE Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 200233-2g |
4-(4-Carboethoxyphenyl)-1-butene |
591760-20-2 | 97% | 2g |
£624.00 | 2022-03-01 | |
| Fluorochem | 200233-5g |
4-(4-Carboethoxyphenyl)-1-butene |
591760-20-2 | 97% | 5g |
£1543.00 | 2022-03-01 | |
| abcr | AB360186-1 g |
4-(4-Carboethoxyphenyl)-1-butene, 97%; . |
591760-20-2 | 97% | 1g |
€794.30 | 2023-06-20 | |
| abcr | AB360186-2 g |
4-(4-Carboethoxyphenyl)-1-butene, 97%; . |
591760-20-2 | 97% | 2g |
€1065.20 | 2023-06-20 | |
| abcr | AB360186-5 g |
4-(4-Carboethoxyphenyl)-1-butene, 97%; . |
591760-20-2 | 97% | 5g |
€2507.20 | 2023-06-20 | |
| abcr | AB360186-1g |
4-(4-Carboethoxyphenyl)-1-butene, 97%; . |
591760-20-2 | 97% | 1g |
€794.00 | 2025-04-17 | |
| abcr | AB360186-2g |
4-(4-Carboethoxyphenyl)-1-butene, 97%; . |
591760-20-2 | 97% | 2g |
€1064.00 | 2025-04-17 | |
| abcr | AB360186-5g |
4-(4-Carboethoxyphenyl)-1-butene, 97%; . |
591760-20-2 | 97% | 5g |
€2507.20 | 2025-02-21 | |
| A2B Chem LLC | AG72687-1g |
4-(4-Carboethoxyphenyl)-1-butene |
591760-20-2 | 97% | 1g |
$548.00 | 2024-04-19 | |
| A2B Chem LLC | AG72687-2g |
4-(4-Carboethoxyphenyl)-1-butene |
591760-20-2 | 97% | 2g |
$737.00 | 2024-04-19 |
4-(4-CARBOETHOXYPHENYL)-1-BUTENE Related Literature
-
Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
-
Bin Han,Yasuo Shimizu,Gabriele Seguini,Celia Castro,Gérard Ben Assayag,Koji Inoue,Yasuyoshi Nagai,Sylvie Schamm-Chardon,Michele Perego RSC Adv., 2016,6, 3617-3622
-
Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
-
Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
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